Cas no 302602-59-1 (4-[5-(4-butylcyclohexyl)-2-pyridinyl]-2-fluorophenyl methyl ether)

• Product Name: 4-[5-(4-butylcyclohexyl)-2-pyridinyl]-2-fluorophenyl methyl ether
• CAS No: 302602-59-1
• MF: C₂₂H₂₈FNO
• MW: 341.462229728699
• CID: 3064628
• PubChem ID: 1731213
• Update Time: 2025-05-20

4-[5-(4-butylcyclohexyl)-2-pyridinyl]-2-fluorophenyl methyl ether Chemical and Physical Properties

Names and Identifiers

• 4-[5-(4-butylcyclohexyl)-2-pyridinyl]-2-fluorophenyl methyl ether
• 5-(4-butylcyclohexyl)-2-(3-fluoro-4-methoxyphenyl)pyridine
• 302602-59-1
• Oprea1_339444
• AG-690/36280034
• Oprea1_148434
• 5-(4-Butyl-cyclohexyl)-2-(3-fluoro-4-methoxy-phenyl)-pyridine
• AKOS000565310

• MDL： MFCD00381719
• Inchi： 1S/C22H28FNO/c1-3-4-5-16-6-8-17(9-7-16)19-10-12-21(24-15-19)18-11-13-22(25-2)20(23)14-18/h10-17H,3-9H2,1-2H3
• InChI Key： PRFBCWPSGUKZFO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=CC=C(C=N1)C1CCC(CCCC)CC1)OC

Computed Properties

• Exact Mass: 341.21549268Da
• Monoisotopic Mass: 341.21549268Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-[5-(4-butylcyclohexyl)-2-pyridinyl]-2-fluorophenyl methyl ether

Professional Introduction to 4-[5-(4-butylcyclohexyl)-2-pyridinyl]-2-fluorophenyl methyl ether (CAS No. 302602-59-1)

4-[5-(4-butylcyclohexyl)-2-pyridinyl]-2-fluorophenyl methyl ether, with the CAS number 302602-59-1, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural features, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of both pyridine and fluorophenyl moieties in its structure suggests potential interactions with biological targets, making it an intriguing subject for synthetic and pharmacological studies.

The compound's structure consists of a phenyl ring substituted with a fluoro group at the 2-position, linked to a pyridine ring at the 5-position, which itself is attached to a 4-butylcyclohexyl group. This arrangement creates a multifaceted scaffold that could be exploited for various biological activities. The 4-butylcyclohexyl side chain introduces steric bulk, which may influence the compound's solubility and binding affinity to biological targets. Additionally, the pyridinyl moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable component in designing bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability and binding affinity. The fluorine atom in the 2-fluorophenyl ring of this compound could play a crucial role in modulating its pharmacokinetic properties. Furthermore, the pyridine ring can serve as a hydrogen bond acceptor, which is essential for interactions with biological macromolecules such as proteins and enzymes.

The synthesis of 4-[5-(4-butylcyclohexyl)-2-pyridinyl]-2-fluorophenyl methyl ether involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the butylcyclohexyl group necessitates careful consideration of reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds efficiently. These methods not only enhance reaction efficiency but also minimize byproduct formation, leading to a more sustainable synthesis process.

The pharmacological potential of this compound has been explored in several recent studies. Researchers have investigated its interaction with various enzymes and receptors, aiming to identify potential therapeutic applications. The combination of structural features such as the pyridine and fluorophenyl moieties suggests that this compound could exhibit inhibitory activity against enzymes involved in inflammatory pathways. Preliminary studies have shown promising results in vitro, indicating that further investigation is warranted.

The use of computational modeling has also been instrumental in understanding the binding mode of this compound with potential biological targets. Molecular docking studies have revealed that the pyridinyl moiety interacts favorably with hydrophobic pockets in target proteins, while the fluorophenyl group engages in hydrophobic interactions. These findings provide valuable insights into how this compound might modulate biological processes and offer a basis for designing derivatives with enhanced activity.

In conclusion, 4-[5-(4-butylcyclohexyl)-2-pyridinyl]-2-fluorophenyl methyl ether (CAS No. 302602-59-1) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and multifaceted functional groups make it an attractive candidate for further exploration. With ongoing studies focusing on its pharmacological properties and synthetic optimization, this compound is poised to contribute to the development of novel therapeutic agents.